Cas no 845653-66-9 (3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl thiophene-2-carboxylate)

• Product Name: 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl thiophene-2-carboxylate
• CAS No: 845653-66-9
• MF: C₂₃H₁₈O₆S
• MW: 422.450425624847
• CID: 5419439
• Update Time: 2025-06-14

3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl thiophene-2-carboxylate

• Inchi： 1S/C23H18O6S/c1-3-26-17-7-4-5-8-18(17)29-22-14(2)27-19-13-15(10-11-16(19)21(22)24)28-23(25)20-9-6-12-30-20/h4-13H,3H2,1-2H3
• InChI Key： DUPCEMUEXOONHT-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=C3C(=C2)OC(C)=C(OC2=CC=CC=C2OCC)C3=O)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl thiophene-2-carboxylate

Comprehensive Overview of 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl thiophene-2-carboxylate (CAS No. 845653-66-9)

3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl thiophene-2-carboxylate (CAS No. 845653-66-9) is a synthetic organic compound that belongs to the class of chromene derivatives. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The unique structural features of this molecule, including the thiophene carboxylate and chromen-4-one moieties, make it a subject of interest for researchers exploring bioactive molecules and novel chemical entities.

The compound's molecular formula and structural complexity have led to its investigation in various drug discovery programs. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the known biological activities of similar chromene derivatives. The presence of both ether and ester functionalities in its structure contributes to its pharmacokinetic properties, which are crucial for drug development.

In the context of current scientific trends, 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl thiophene-2-carboxylate aligns with the growing demand for small molecule therapeutics. The compound's synthetic accessibility and structural versatility make it an attractive candidate for medicinal chemistry studies. Recent publications have highlighted its potential in addressing oxidative stress-related conditions, a topic that has gained prominence in health and wellness discussions.

The synthesis route for this compound typically involves multi-step organic reactions, including esterification and ether formation. These processes are of particular interest to organic chemists working on green chemistry approaches, as the scientific community increasingly focuses on sustainable synthesis methods. The compound's physical properties, such as its melting point and solubility characteristics, are important considerations for both laboratory handling and potential formulation development.

From a commercial perspective, CAS No. 845653-66-9 represents an important building block in fine chemical production. Its demand has been steadily increasing in the research chemicals market, particularly among pharmaceutical companies and academic institutions engaged in drug discovery projects. The compound's patent landscape and intellectual property status are also areas of active investigation, as they relate to its potential therapeutic applications.

Recent advances in computational chemistry have enabled more efficient studies of this compound's molecular interactions and binding affinities. These in silico methods complement traditional wet lab experiments, providing a more comprehensive understanding of the compound's structure-activity relationships. Such approaches are particularly valuable in the current era of AI-assisted drug discovery, where machine learning algorithms can predict potential biological targets for novel compounds.

The analytical characterization of 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl thiophene-2-carboxylate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring the compound's chemical identity and quality control, particularly when used in biological assays or structure-activity studies.

Looking ahead, research on this compound is expected to expand into areas such as molecular imaging and targeted drug delivery systems. Its fluorescence properties (if any) and cell permeability characteristics may open new avenues in diagnostic applications. The compound's potential role in addressing age-related diseases is another area of growing interest, aligning with current healthcare priorities in aging populations worldwide.

For researchers working with CAS No. 845653-66-9, proper storage conditions and handling procedures are essential to maintain the compound's chemical stability. Standard protocols for laboratory safety should always be followed when working with this or any other organic compound. The scientific community continues to explore this molecule's full potential through collaborative research and interdisciplinary approaches.